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Introduction

JBI-802 is a first-in-class, orally available dual inhibitor of Lysine-Specific Demethylase 1
(LSD1) and Histone Deacetylase 6 (HDACG6).[1] These epigenetic modulators are key
regulators of gene expression and are implicated in cancer progression and immune evasion.
By targeting both LSD1 and HDACS6, JBI-802 aims to modulate gene repressor complexes,
such as CoREST, to inhibit tumor growth and enhance anti-tumor immunity.[1] Preclinical
studies have demonstrated the anti-tumor activity of JBI-802 in various cancer models,
including syngeneic mouse models of colon cancer, where it has shown efficacy both as a
monotherapy and in combination with immune checkpoint inhibitors.[1][2]

These application notes provide a summary of the available preclinical data and detailed
protocols for the use of JBI-802 in the CT-26 syngeneic mouse model of colon cancer.

Data Presentation

The following tables summarize the quantitative data on the anti-tumor efficacy of a JBI-802
analog, JBI-097, in the CT-26 syngeneic colon cancer model. JBI-097 is also a dual
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LSD1/HDACS inhibitor developed by the same company and is described as an analog of JBI-
802.[2] The data presented is from a study by Gajendran et al. (2023). An abstract from an
AACR 2020 poster presentation also reported approximately 80% tumor growth inhibition with
the combination of JBI-802 and an anti-PD-1 monoclonal antibody in the CT-26 model.

Table 1: In Vivo Anti-Tumor Efficacy of JBI-802 Analog (JBI-097) in the CT-26 Syngeneic Model

Treatment Group Tumor Growth Inhibition (TGI) (%)
JBI-097 (analog of JBI-802) 50
Anti-PD-L1 Antibody 52
JBI-097 + Anti-PD-L1 Antibody 76

Data from Gajendran et al., 2023. TGl was assessed in BALB/c mice bearing subcutaneous
CT-26 tumors.

Signaling Pathways and Experimental Workflow
JBI-802 Mechanism of Action

JBI-802 dually targets LSD1 and HDACG, which are components of the COREST repressor
complex. This dual inhibition is believed to lead to the re-expression of silenced tumor
suppressor genes and immunogenic antigens, thereby inhibiting cancer cell proliferation and
enhancing anti-tumor immune responses.
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JBI-802 inhibits LSD1 and HDACSG, leading to increased tumor suppressor gene expression
and enhanced anti-tumor immunity.

Experimental Workflow for CT-26 Syngeneic Model

The following diagram outlines the typical workflow for evaluating the efficacy of JBI-802 in the
CT-26 syngeneic mouse model.
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Experimental Workflow: JBI-802 in CT-26 Syngeneic Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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